2-hydroxy-N'-(2-((Z)-4-oxo-5-((E)-3-phenylallylidene)-2-thioxothiazolidin-3-yl)acetyl)benzohydrazide

• IUPAC Name: 2-hydroxy-N'-[2-[(5Z)-4-oxo-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]acetyl]benzohydrazide
• InChI: InChI=1S/C21H17N3O4S2/c25-16-11-5-4-10-15(16)19(27)23-22-18(26)13-24-20(28)17(30-21(24)29)12-6-9-14-7-2-1-3-8-14/h1-12,25H,13H2,(H,22,26)(H,23,27)/b9-6+,17-12-
• InChI Key: YNZICOVAKUSEEF-NPDFUIFFSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C2C(=O)N(C(=S)S2)CC(=O)NNC(=O)C3=CC=CC=C3O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C\2/C(=O)N(C(=S)S2)CC(=O)NNC(=O)C3=CC=CC=C3O
• Molecular Formula: C21H17N3O4S2
• Molecular Weight: 439.5 g/mol

Description

The compound is a benzohydrazide derivative, which are often studied for their potential biological activities. The presence of the 2-hydroxy group suggests it might have some degree of polarity, which could affect its solubility and reactivity.

Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, benzohydrazides and their derivatives are known to undergo a variety of reactions, including condensation reactions, oxidation reactions, and reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups can increase solubility in polar solvents, while the presence of aromatic rings can increase stability.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has been dedicated to synthesizing different heterocyclic compounds from 2-hydroxy benzohydrazide, leading to derivatives with potential antimicrobial activities. For example, cyclization processes involving hydrazide hydrazone derived from 2-hydroxybenzohydrazide have resulted in the creation of 1,3,4-oxadiazole derivatives, thiazolidinones, 1,3,4-thiadiazoles, pyrazolone derivatives, and other compounds. These compounds have been evaluated for their antimicrobial activities against various microorganisms, showcasing the diverse applications of this chemical structure in generating new therapeutic agents (Sarshira et al., 2016).

Antimicrobial and Anticancer Activity

Several studies have explored the antimicrobial and anticancer properties of derivatives synthesized from 2-hydroxy benzohydrazide. For instance, compounds synthesized from derivatives of p-hydroxybenzohydrazide showed significant antimycobacterial activity against H37Rv strain of M. tuberculosis. The antimicrobial activity emphasizes the potential of these compounds in treating infectious diseases (Bhole & Bhusari, 2009). Additionally, novel 4-thiazolidinones containing a benzothiazole moiety have demonstrated anticancer activities, suggesting their potential in developing new cancer therapies (Havrylyuk et al., 2010).

Anticancer Evaluation

The anticancer properties of 2-phenyl thiazolidinone substituted 2-phenyl benzothiazole-6-carboxylic acid derivatives were evaluated, revealing some compounds with significant activity against human cervical cancer cell lines. These findings suggest the therapeutic potential of these compounds in cancer treatment (Prabhu et al., 2015).